1-(5H-dibenzo[a,d]cyclohepten-5-ylmethyl)-4-methylpiperazine

• Molecular Formula: C21H24N2
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 1-methyl-4-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenylmethyl)piperazine
• InChI: InChI=1S/C21H24N2/c1-22-12-14-23(15-13-22)16-21-19-8-4-2-6-17(19)10-11-18-7-3-5-9-20(18)21/h2-11,21H,12-16H2,1H3
• InChI Key: DCWCUUNWRHRDQO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2C3=CC=CC=C3C=CC4=CC=CC=C24

Description

1-(5H-dibenzo[a,d]cyclohepten-5-ylmethyl)-4-methylpiperazine is a complex organic compound that belongs to the class of dibenzo[a,d]cycloheptenes This compound is characterized by its unique structure, which includes a dibenzo[a,d]cycloheptene core linked to a piperazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5H-dibenzo[a,d]cyclohepten-5-ylmethyl)-4-methylpiperazine typically involves multiple steps. One common approach is the reaction of 5H-dibenzo[a,d]cyclohepten-5-one with a suitable piperazine derivative under controlled conditions. The reaction often requires the use of catalysts and specific solvents to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to remove impurities and obtain the final product in a pure form.

Chemical Reactions Analysis

Types of Reactions

1-(5H-dibenzo[a,d]cyclohepten-5-ylmethyl)-4-methylpiperazine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens like chlorine or bromine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(5H-dibenzo[a,d]cyclohepten-5-ylmethyl)-4-methylpiperazine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential effects on biological systems, including its interaction with various enzymes and receptors.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the development of new materials or as a precursor in the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 1-(5H-dibenzo[a,d]cyclohepten-5-ylmethyl)-4-methylpiperazine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

5H-dibenzo[a,d]cyclohepten-5-one: A related compound with a similar core structure but lacking the piperazine ring.

5H-dibenzo[a,d]cyclohepten-5-ylamine: Another related compound with an amine group instead of the piperazine ring.

Uniqueness

1-(5H-dibenzo[a,d]cyclohepten-5-ylmethyl)-4-methylpiperazine is unique due to the presence of both the dibenzo[a,d]cycloheptene core and the piperazine ring. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research applications.